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Compound of Interest

Compound Name: D-Erythrose-2-13C

Cat. No.: B12400092

This document provides essential safety and logistical information for the proper disposal of D-
Erythrose-2-13C, ensuring the safety of laboratory personnel and compliance with regulatory
standards. The following procedures are designed for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

D-Erythrose-2-13C is a stable, non-radioactive isotopically labeled sugar. Its chemical and
physical properties are essentially the same as those of unlabeled D-Erythrose. According to
safety data sheets, D-Erythrose is not considered a hazardous substance under OSHA's
Hazard Communication Standard (29 CFR 1910.1200)[1].
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Property Value Source
Molecular Formula C313CHs0a4 [2]
Molecular Weight 121.10 g/mol [2]
Appearance Light yellow viscous liquid [1]
Boiling Point No data available [1]
Melting Point No data available [1]
Solubility No data available

o Not a hazardous substance or
GHS Classification ]
mixture

Disposal Protocol

As D-Erythrose-2-13C is not classified as hazardous, its disposal should follow standard
procedures for non-hazardous chemical waste. However, it is crucial to adhere to all federal,
state, and local environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling D-Erythrose-2-13C, ensure you are wearing appropriate personal protective
equipment:

o Eye Protection: Wear OSHA-approved safety glasses or goggles[1].

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure[1].
o Body Protection: Wear a lab coat or other protective clothing[1].

Step 2: Waste Collection

e Segregation: Collect waste D-Erythrose-2-13C and any materials contaminated with it (e.qg.,
pipette tips, paper towels) separately from hazardous waste streams.
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o Labeling: The waste container must be clearly labeled as "Non-hazardous chemical waste"
and should identify the contents, including "D-Erythrose-2-13C".

e Container: Use a sealable, non-reactive container for waste collection. Ensure the container
is tightly closed when not in use[3].

Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents[1][3].

Step 4: Disposal

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
office for specific procedures on non-hazardous chemical waste disposal[4].

o Local Regulations: Dispose of the waste in accordance with all applicable local, state, and
federal regulations. Do not discharge into drains or the environment.

o Waste Vendor: Your institution's EHS office will typically arrange for the collection and
disposal of chemical waste through a licensed waste management vendor.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-
Erythrose-2-13C.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12400092?utm_src=pdf-body
https://foodb.ca/system/small_molecule_compounds/msds/FDB023039.pdf?1425145738
https://www.fishersci.com/store/msds?partNumber=AAB2109301&productDescription=D-ERYTHROSE+SYRUP+CA+70%25+.25G&vendorId=VN00024248&countryCode=US&language=en
https://foodb.ca/system/small_molecule_compounds/msds/FDB023039.pdf?1425145738
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b12400092?utm_src=pdf-body
https://www.benchchem.com/product/b12400092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

@D-Erythrose-Z-lSC D

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Is the waste mixed with
hazardous materials?

Follow Non-Hazardous Follow Hazardous
Waste Stream Protocol Waste Stream Protocol

Consult Institutional EHS
for Disposal Guidance

Dispose via Approved
Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for D-Erythrose-2-13C.

Spill and First Aid Procedures
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Spill Cleanup

In the event of a spill:

Evacuate non-essential personnel from the area.

Wear appropriate PPE.

For liquid spills, absorb with an inert material (e.g., Chemizorb®).

Collect the absorbed material and place it in a sealed container for disposal.

Clean the affected area thoroughly.

First Aid

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention if irritation persists[1].

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing[1].

 Ingestion: Clean mouth with water and seek medical attention[1].

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention if symptoms arise[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of D-Erythrose-2-13C: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400092#d-erythrose-2-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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